6-Nitro-2-piperazin-1-yl-1,3-benzothiazole hydrochloride
Overview
Description
6-Nitro-2-piperazin-1-yl-1,3-benzothiazole, also known by its CAS Number 330956-99-5, is a compound with a molecular weight of 264.31 .
Synthesis Analysis
The synthesis of benzothiazole derivatives, which includes 6-Nitro-2-piperazin-1-yl-1,3-benzothiazole, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The IUPAC name of this compound is 6-nitro-2-(1-piperazinyl)-1,3-benzothiazole . The InChI code is 1S/C11H12N4O2S/c16-15(17)8-1-2-9-10(7-8)18-11(13-9)14-5-3-12-4-6-14/h1-2,7,12H,3-6H2 .Physical And Chemical Properties Analysis
6-Nitro-2-piperazin-1-yl-1,3-benzothiazole is a solid substance . Its molecular weight is 264.31 .Scientific Research Applications
Antibacterial Activity
The derivatives of 3-(Piperazin-1-yl)-1,2-benzothiazole, which is structurally similar to 6-Nitro-2-piperazin-1-yl-1,3-benzothiazole hydrochloride, have been synthesized and evaluated for their antibacterial activity . One of the compounds showed good activity against Bacillus subtilis and Staphylococcus aureus with MIC 500 µg/mL .
Antipsychotic Drug Substances
3-(Piperazin-1-yl)-1,2-benzothiazole, a hybrid compound consisting of isothiazole and piperazine moieties, and its derivatives act as dopamine and serotonin antagonists and are used as antipsychotic drug substances .
Antiviral Activity
Piperazine derivatives, including those of 3-(Piperazin-1-yl)-1,2-benzothiazole, have shown a wide range of biological activities, including antiviral activity .
Anti-HIV-1 Activity
Piperazine derivatives have also demonstrated anti-HIV-1 activity .
MC4 Receptor Agonistic Activity
Piperazine derivatives have shown MC4 receptor agonistic activity .
Anticancer Agents
A series of substituted 2-(piperazin-1-yl)benzothiazole/benzoxazole coupled with 1,3,4-oxadiazole-2-thiol pharmacophore have been synthesized and evaluated for their cytotoxicity towards five human cancer cell lines of different origins . Among the compounds tested, some displayed maximum cytotoxic activity .
Future Directions
The future directions of research on 6-Nitro-2-piperazin-1-yl-1,3-benzothiazole could involve further exploration of its potential biological activities, given the interest in benzothiazole derivatives for their anti-tubercular activity . Additionally, the development of more efficient synthesis methods could also be a focus of future research.
properties
IUPAC Name |
6-nitro-2-piperazin-1-yl-1,3-benzothiazole;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N4O2S.ClH/c16-15(17)8-1-2-9-10(7-8)18-11(13-9)14-5-3-12-4-6-14;/h1-2,7,12H,3-6H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKKCQVLVFAIKND-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-].Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.77 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Nitro-2-piperazin-1-YL-1,3-benzothiazole hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Amino-3-[4-(dimethylamino)phenyl]propan-1-ol dihydrochloride](/img/structure/B6351052.png)
![N-[(2-Methyl-1,3-thiazol-4-yl)methyl]-L-prolinamide dihydrochloride](/img/structure/B6351088.png)
![1-[3-(4-Chlorophenyl)-1H-pyrazol-4-yl]methanamine hydrochloride](/img/structure/B6351126.png)
